N-acylpiperidines
N-Acylpiperidines are a class of heterocyclic compounds characterized by an acyl group attached to a piperidine ring, which is a six-membered nitrogen-containing ring. These molecules find applications in various fields due to their structural diversity and pharmacological potential.
Structurally, N-acylpiperidines exhibit unique properties that make them valuable in medicinal chemistry for the development of new drugs. They often possess excellent binding affinity towards specific targets such as G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes including neurotransmission and hormonal signaling.
In addition to their therapeutic potential, N-acylpiperidines also serve as important intermediates in organic synthesis. Their synthetic versatility allows for the construction of complex molecular architectures, facilitating the exploration of novel chemical space. These compounds can be prepared via various methods, including condensation reactions, amidation, and acylation, making them accessible to researchers and practitioners in both academic and industrial settings.
Overall, N-acylpiperidines represent a promising group of molecules with significant applications in drug discovery and synthetic organic chemistry.

Structure | Chemical Name | CAS | MF |
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1-acetylpiperidin-4-one | 32161-06-1 | C7H11NO2 |
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1-Acetylpiperidine-4-carbonyl chloride | 59084-16-1 | C8H12ClNO2 |
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1-(4-(Methylamino)piperidin-1-yl)ethanone hydrochloride | 71872-49-6 | C8H17ClN2O |
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1-Piperidin-1-yl-butane-1,3-dione | 1128-87-6 | C9H15NO2 |
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1-(piperidin-1-yl)prop-2-en-1-one | 10043-37-5 | C8H13NO |
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1-(4-ACETYLPIPERIDINO)ETHAN-1-ONE | 162368-01-6 | C9H15NO2 |
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Ethanone,2-fluoro-1-(1-piperidinyl)- | 325-57-5 | C7H12FNO |
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N-Acetyl-2-piperidone | 3326-13-4 | C7H11NO2 |
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1-Hexanone,1-(1-piperidinyl)- | 15770-38-4 | C11H21NO |
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N-Trifluoroacetyl Piperidine | 340-07-8 | C7H10F3NO |
Related Literature
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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3. Book reviews
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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